

Biological activity of fluorinated piperidines

Author: BenchChem Technical Support Team. **Date:** April 2026

Compound of Interest

Compound Name: 2-(4-Fluorophenyl)piperidin-4-one

CAS No.: 414910-21-7

Cat. No.: B8808386

[Get Quote](#)

An In-depth Technical Guide to the Biological Activity of Fluorinated Piperidines

Introduction

The piperidine scaffold is a cornerstone of medicinal chemistry, frequently recognized as a "privileged structure" due to its prevalence in a vast number of biologically active compounds and FDA-approved drugs.^[1] Its conformational flexibility and ability to form key interactions with biological targets make it a versatile and valuable building block in drug design. In parallel, the strategic incorporation of fluorine into drug candidates has become a powerful tool for optimizing molecular properties.^[2] The unique physicochemical characteristics of fluorine, such as its small size, high electronegativity, and the strength of the carbon-fluorine bond, can profoundly influence a molecule's potency, metabolic stability, and pharmacokinetic profile.^[3]

This technical guide provides an in-depth exploration of the biological activity of fluorinated piperidines, a class of compounds that marries the structural advantages of the piperidine ring with the property-enhancing effects of fluorine. We will delve into the fundamental physicochemical changes induced by fluorination, survey their diverse therapeutic applications, and provide detailed methodologies for their biological evaluation. This document is intended for researchers, scientists, and drug development professionals seeking to leverage the unique potential of fluorinated piperidines in their own discovery efforts.

Part 1: The Physicochemical Impact of Fluorination on the Piperidine Scaffold

The introduction of one or more fluorine atoms onto the piperidine ring is not a trivial substitution. It instigates a cascade of changes in the molecule's electronic and steric properties, which can be rationally exploited to fine-tune its biological activity.


Conformational Control: The Axial-F Preference

Unlike most substituents on a cyclohexane or piperidine ring, which typically favor the sterically less hindered equatorial position, fluorine often displays a preference for the axial orientation. This counterintuitive behavior is governed by a combination of subtle stereoelectronic effects.

[\[4\]](#)

- **Charge-Dipole Interactions:** In the protonated state, a strong electrostatic attraction can occur between the positively charged nitrogen (N⁺) and the electronegative fluorine atom, stabilizing the axial conformation where these two atoms are in closer proximity.[\[5\]](#)
- **Hyperconjugation:** Electron donation from anti-periplanar C-H bonds into the low-lying antibonding orbital (σ^*) of the C-F bond can also contribute to the stability of the axial conformer.[\[5\]](#)[\[6\]](#)
- **Solvation Effects:** The polarity of the solvent plays a crucial role. More polar solvents can further stabilize the more polar axial conformer.[\[6\]](#) For instance, the conformational equilibrium of 3,5-difluoropiperidine derivatives can be inverted from favoring the equatorial form in chloroform to the axial form in the more polar DMSO.[\[6\]](#)

This predictable control over conformation allows for the design of more rigid molecular scaffolds, which can lead to enhanced binding affinity and selectivity for a specific biological target by reducing the entropic penalty of binding.



[Click to download full resolution via product page](#)

Factors influencing the axial preference of fluorine in piperidines.

Modulation of Basicity (pKa)

The high electronegativity of fluorine exerts a potent electron-withdrawing effect, which significantly reduces the basicity (lowers the pKa) of the piperidine nitrogen.[7][8] This modulation of pKa is a critical tool in drug design for several reasons:

- **Reduced hERG Affinity:** A lower pKa is often correlated with reduced affinity for the hERG potassium ion channel, mitigating the risk of cardiac toxicity, a common liability for basic amines.[9][10]
- **Improved Pharmacokinetics:** Fine-tuning the pKa can influence a compound's absorption, distribution, and overall pharmacokinetic profile. For example, reducing the basicity of 3-(3-(piperidin-1-yl)propyl)indoles through fluorination was shown to have a dramatic, beneficial influence on their oral absorption.[8][11]

The magnitude of the pKa reduction depends on the number and position of the fluorine atoms relative to the nitrogen.[9]

Compound Type	Non-Fluorinated pKa	Fluorinated pKa	ΔpK_a	Reference
β -gem-CF ₂ Piperidine	~10.5-11.0	~6.6-7.1	3.9-4.0	[9]
γ -gem-CF ₂ Piperidine	~10.5-11.0	~7.1-7.6	3.4-3.5	[9]
4-Fluoropiperidine Indole	9.77	9.07	0.70	[8]
cis-3-Fluoro-4-aminopiperidine Indole	9.87	8.94	0.93	[8]
trans-3-Fluoro-4-aminopiperidine Indole	9.87	8.01	1.86	[8]

Table 1:
Comparison of
calculated or
measured pKa
values for non-
fluorinated
piperidines and
their fluorinated
analogs.

Lipophilicity and Membrane Permeability

The effect of replacing a hydrogen or a hydroxyl group with fluorine on lipophilicity (measured as logP) is not always straightforward. While fluorine is more lipophilic than hydrogen, the

replacement of a polar hydroxyl group with a fluorine atom would be expected to increase lipophilicity.[12] However, the overall impact is highly dependent on the molecular context.[12] Strategic fluorination can be used to fine-tune a molecule's polarity and lipophilicity to enhance solubility and membrane permeability, which may increase the likelihood of success in clinical trials.[6]

Metabolic Stability

The carbon-fluorine bond is exceptionally strong (bond energy of ~110 kcal/mol), making it highly resistant to metabolic cleavage.[6] This property is frequently exploited to block sites of oxidative metabolism. For instance, replacing a metabolically labile C-H bond with a C-F bond can significantly improve a drug's half-life and overall pharmacokinetic profile.[13] This is a key reason why approximately 20% of all medicines sold worldwide contain fluorine.[2]

Part 2: Therapeutic Applications of Fluorinated Piperidines

The ability to strategically modify the piperidine scaffold with fluorine has led to the discovery of potent and selective molecules across a wide range of therapeutic areas.

Fluorinated Piperidines in Neuroscience

- 2.1.1. As 5-HT_{1D} Receptor Ligands for Migraine: Research has shown that fluorinating 3-(3-(piperidin-1-yl)propyl)indoles can produce ligands with high affinity and selectivity for the 5-HT_{1D} receptor, a key target in migraine treatment. The fluorination strategy was employed to reduce the basicity of the piperidine nitrogen, which led to significant improvements in oral absorption compared to their non-fluorinated counterparts.[8][11]
- 2.1.2. As Cholinesterase Inhibitors for Alzheimer's Disease: Densely substituted fluorinated piperidines have been investigated as inhibitors of acetylcholinesterase (AChE) and butyrylcholinesterase (BChE), enzymes involved in the breakdown of the neurotransmitter acetylcholine.[14] Some piperidine derivatives have been designed to possess dual inhibitory activity against both cholinesterases and β -amyloid peptide aggregation, another hallmark of Alzheimer's disease.[15] Kinetic studies revealed that some of these compounds act as mixed-type or competitive inhibitors of AChE.[14]

Fluorinated Piperidines as Enzyme Inhibitors

The unique properties of fluorinated piperidines make them attractive scaffolds for designing enzyme inhibitors.

- 2.2.1. α -Glucosidase Inhibitors for Diabetes Mellitus: A series of fluorine-substituted piperidine derivatives demonstrated extraordinary inhibitory activity against α -glucosidase, an enzyme involved in carbohydrate digestion, far exceeding the potency of the standard drug acarbose.[14] The efficacy of these compounds was further validated in a streptozotocin (STZ)-induced diabetic rat model, highlighting their potential as antidiabetic agents.[14]
- 2.2.2. Carbonic Anhydrase Inhibitors: Fluorinated pyrrolidines and piperidines incorporating tertiary benzenesulfonamide moieties have been shown to be highly selective inhibitors of human carbonic anhydrase II (hCA II), a cytosolic isoform.[16][17] This selectivity is noteworthy, as designing isoform-selective inhibitors is crucial for minimizing off-target effects.[17]
- 2.2.3. Other Enzyme Targets: Random screening of a library of fluorinated piperidines revealed inhibitory activity against several proteolytic enzymes.[9] Notably, one scaffold was identified as an inhibitor of 3CLPro, the main protease of the SARS-CoV-2 coronavirus, suggesting a potential avenue for antiviral drug development.[9][18]

Fluorinated Piperidines in Oncology

Piperidine-containing compounds are integral to many anticancer drugs.[1] Fluorination can further enhance their therapeutic potential. The mechanisms of action are diverse, including the inhibition of critical signaling pathways like PI3K/Akt, which is often dysregulated in cancer.[1] Cytotoxicity studies have demonstrated the efficacy of various piperidine derivatives against lung, breast, and other cancer cell lines.[1][19]

Compound Class	Cell Line	Activity (IC50)	Reference
Piperidine-dihydropyridine hybrids	A-549 (Lung Cancer)	15.94 - 48.04 μ M	[1]
Piperidine-dihydropyridine hybrids	MCF-7 (Breast Cancer)	24.68 - 59.12 μ M	[1]
1-benzyl-1-(2-methyl-3-oxo-3-(p-tolyl)propyl) piperidin-1-ium chloride	A549 (Lung Cancer)	32.43 μ M	[19]

Table 2: In Vitro Anticancer Activity of Representative Piperidine Derivatives.

Part 3: Methodologies for Evaluating the Biological Activity of Fluorinated Piperidines

A multi-tiered approach combining in vitro, in vivo, and in silico methods is essential for comprehensively evaluating the biological activity of novel fluorinated piperidines.

In Vitro Assays

These assays are fundamental for determining a compound's potency (e.g., IC50) against a specific enzyme target.

Protocol: Acetylcholinesterase (AChE) Inhibition Assay (Ellman's Method)[1]

- Materials:
 - Acetylcholinesterase (AChE) enzyme solution
 - Acetylthiocholine iodide (ATCI) substrate solution

- 5,5'-dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent)
- Phosphate buffer (pH 8.0)
- Test fluorinated piperidine derivative
- 96-well microplate
- Microplate reader
- Procedure:
 1. Reaction Mixture Preparation: In a 96-well plate, add 140 μL of phosphate buffer, 10 μL of the test compound solution (at various concentrations), and 10 μL of AChE enzyme solution to each well.
 2. Pre-incubation: Incubate the plate at 25°C for 10 minutes to allow the inhibitor to bind to the enzyme.
 3. DTNB Addition: Add 10 μL of DTNB solution to each well.
 4. Initiate Reaction: Add 10 μL of ATCI substrate solution to each well to start the enzymatic reaction.
 5. Absorbance Measurement: Immediately begin monitoring the absorbance at 412 nm every minute for 5-10 minutes using a microplate reader. The rate of color change is proportional to the enzyme activity.
 6. Data Analysis: Calculate the percentage of inhibition for each concentration of the test compound relative to a vehicle control (no inhibitor). Determine the IC₅₀ value by plotting the percent inhibition against the logarithm of the inhibitor concentration.

Workflow for an AChE enzyme inhibition assay.

This assay measures the metabolic activity of cells and is commonly used to assess the cytotoxic or anti-proliferative effects of a compound.

Protocol: MTT Cell Viability Assay

- Materials:
 - Cancer cell line (e.g., A549)
 - Complete culture medium
 - Test fluorinated piperidine derivative
 - MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution
 - Solubilization solution (e.g., DMSO or acidified isopropanol)
 - 96-well cell culture plate
- Procedure:
 1. Cell Seeding: Seed cells into a 96-well plate at a predetermined density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight at 37°C in a 5% CO₂ incubator.
 2. Compound Treatment: Prepare serial dilutions of the test compound in culture medium. Replace the old medium with 100 µL of medium containing the different compound concentrations. Include a vehicle control.
 3. Incubation: Incubate the plate for 24-72 hours.
 4. MTT Addition: Add 10 µL of MTT solution to each well and incubate for an additional 2-4 hours. Viable cells will reduce the yellow MTT to purple formazan crystals.
 5. Formazan Solubilization: Carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.
 6. Absorbance Measurement: Measure the absorbance at a wavelength of 570 nm.
 7. Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Determine the IC₅₀ value from the resulting dose-response curve.

Workflow for the MTT cytotoxicity assay.

In Vivo Evaluation

In vivo studies are critical for assessing a compound's efficacy and pharmacokinetic properties in a living organism.

Protocol Example: STZ-Induced Diabetic Rat Model for Antidiabetic Activity[14]

- **Animal Model Induction:** Induce diabetes in rats by a single intraperitoneal injection of streptozotocin (STZ). Monitor blood glucose levels to confirm the diabetic state.
- **Animal Grouping:** Divide the diabetic rats into several groups: a diabetic control group (receiving vehicle), a positive control group (receiving a standard drug like glibenclamide), and test groups (receiving different doses of the fluorinated piperidine derivative).
- **Drug Administration:** Administer the test compounds and controls orally or via the desired route daily for a specified period (e.g., 14-28 days).
- **Monitoring:** Regularly monitor body weight, food and water intake, and blood glucose levels throughout the study.
- **Terminal Analysis:** At the end of the study, collect blood for biochemical analysis (e.g., insulin levels, lipid profile) and harvest organs for histopathological examination.
- **Data Analysis:** Compare the changes in blood glucose levels and other relevant parameters between the treated groups and the diabetic control group to evaluate the compound's antidiabetic efficacy.

Chemoinformatic and Computational Tools

In the early stages of drug discovery, computational methods are invaluable for prioritizing compounds for synthesis and testing.

- **pKa and logP Calculation:** Software tools can predict the pKa and lipophilicity of designed molecules, allowing for the in silico evaluation of how fluorination might affect these crucial properties.[9]
- **Molecular Docking:** Docking studies can predict the binding mode of a fluorinated piperidine within the active site of its target protein.[14] This provides insights into the key molecular

interactions (e.g., hydrogen bonds, hydrophobic interactions) that govern binding affinity and can guide further structural optimization.

Conclusion

The strategic fluorination of the piperidine scaffold is a powerful and versatile strategy in modern drug discovery. By exerting precise control over a molecule's conformation, basicity, metabolic stability, and lipophilicity, medicinal chemists can overcome common liabilities and enhance therapeutic potential. Fluorinated piperidines have demonstrated significant promise as enzyme inhibitors, CNS-active agents, and anticancer compounds. As synthetic methodologies for creating diverse fluorinated piperidines continue to advance, we can anticipate that this privileged structural combination will continue to yield novel and impactful therapeutic agents. The systematic evaluation of these compounds, through the integrated use of in vitro, in vivo, and in silico techniques as outlined in this guide, will be paramount to unlocking their full potential.

References

- Pace, V., et al. (2024). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. *The Journal of Organic Chemistry*. [\[Link\]](#)
- Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. *Chemistry – A European Journal*, 26(27), 6141-6147. [\[Link\]](#)
- Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. *Angewandte Chemie International Edition*. [\[Link\]](#)
- Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. *PMC*. [\[Link\]](#)
- MacLeod, A. M., et al. (1999). Fluorination of 3-(3-(Piperidin-1-yl)propyl)indoles and 3-(3-(Piperazin-1-yl)propyl)indoles Gives Selective Human 5-HT 1D Receptor Ligands with Improved Pharmacokinetic Profiles. *Journal of Medicinal Chemistry*, 42(12), 2087-2104. [\[Link\]](#)

- Ahmad, I., et al. (2024). Exploring fluorine-substituted piperidines as potential therapeutics for diabetes mellitus and Alzheimer's diseases. *European Journal of Medicinal Chemistry*, 277, 116757. [\[Link\]](#)
- University of Münster. (2019). Chemists develop new synthesis method for producing fluorinated piperidines. Press release. [\[Link\]](#)
- Gill, C. H., et al. (2014). Fluorinated piperidines prefer the axial conformation, due to stabilising C-F ... N + interactions. *ResearchGate*. [\[Link\]](#)
- Le Darz, A., et al. (2015). Fluorinated pyrrolidines and piperidines incorporating tertiary benzenesulfonamide moieties are selective carbonic anhydrase II inhibitors. *Journal of Enzyme Inhibition and Medicinal Chemistry*, 30(5), 737-745. [\[Link\]](#)
- Glorius, F., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. *ACS Catalysis*. [\[Link\]](#)
- MacLeod, A. M., et al. (1999). Fluorination of 3-(3-(piperidin-1-yl)propyl)indoles and 3-(3-(piperazin-1-yl)propyl)indoles gives selective human 5-HT_{1D} receptor ligands with improved pharmacokinetic profiles. *PubMed*. [\[Link\]](#)
- Nairoukh, Z., et al. (2020). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. *ResearchGate*. [\[Link\]](#)
- Pace, V., et al. (2024). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. *PubMed*. [\[Link\]](#)
- Kwon, Y. E., et al. (2007). Synthesis, in vitro assay, and molecular modeling of new piperidine derivatives having dual inhibitory potency against acetylcholinesterase and Abeta1-42 aggregation for Alzheimer's disease therapeutics. *Bioorganic & Medicinal Chemistry*, 15(20), 6596-6608. [\[Link\]](#)
- The Nairoukh Research Group. (2023). Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference. The Hebrew University of Jerusalem. [\[Link\]](#)

- Le Darz, A., et al. (2014). Fluorinated pyrrolidines and piperidines incorporating tertiary benzenesulfonamide moieties are selective carbonic anhydrase II inhibitors. Taylor & Francis Online. [\[Link\]](#)
- Glorius, F., et al. (2020). Accessing (Multi)Fluorinated Piperidines Using Heterogeneous Hydrogenation. ACS Publications. [\[Link\]](#)
- Gill, C. H., et al. (2018). Fluorine and Fluorinated Motifs in the Design and Application of Bioisosteres for Drug Design. Journal of Medicinal Chemistry, 61(6), 2146-2194. [\[Link\]](#)
- SciSpace. (n.d.). Antioxidant potential of piperidine containing compounds-a short review. SciSpace. [\[Link\]](#)
- ResearchGate. (n.d.). A Perspective on Applications of Fluorine in Drug Design Through the Lens of Bioisosterism. ResearchGate. [\[Link\]](#)
- MDPI. (2025). Identification of Novel Piperidine and Pyrrolidine Derivatives as Potent Inhibitors of Pancreatic Lipase-Based Molecular Docking and In Vitro Testing. MDPI. [\[Link\]](#)
- ResearchGate. (n.d.). Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery. ResearchGate. [\[Link\]](#)
- Emsley, J. W., et al. (1969). Nuclear magnetic resonance studies of heterocyclic fluorine compounds. Part 2.—Perfluoro-N-fluoro-piperidine and perfluoro-N-fluoro-morpholine ring systems. Transactions of the Faraday Society. [\[Link\]](#)
- De Luca, L., et al. (2023). Discovery and computational studies of piperidine/piperazine-based compounds endowed with sigma receptor affinity. RSC Publishing. [\[Link\]](#)
- Scientific Update. (2019). Syn-3-Fluoro-4-aminopiperidine- a story from multiple orientations. Scientific Update. [\[Link\]](#)
- Al-Aboudi, A., et al. (n.d.). The Effects on Lipophilicity of Replacing Oxygenated Functionality with Their Fluorinated Bioisosteres. ChemRxiv. [\[Link\]](#)
- Akhmetova, G. S., et al. (2025). Biological Active Fluorobenzoates of Piperidine Range. ResearchGate. [\[Link\]](#)

- Blumberg Institute. (2025). A Perspective on Applications of Fluorine in Drug Design Through the Lens of Bioisosterism. Blumberg Institute. [\[Link\]](#)
- Northwestern Medical Journal. (2025). Characteristics of the biological activities of the piperidine complex: an anticancer and antioxidant investigation. Northwestern Medical Journal. [\[Link\]](#)
- MDPI. (2023). Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA (2016–2022). MDPI. [\[Link\]](#)
- MDPI. (2023). Synthesis and Biological Activity of Piperidinothiosemicarbazones Derived from Aminoazinecarbonitriles. MDPI. [\[Link\]](#)
- Jahan, S., et al. (2013). Synthesis and cytotoxic activity of some derivatives of alkyl piperidine. Pakistan Journal of Pharmaceutical Sciences, 26(3), 517-523. [\[Link\]](#)
- Wang, Y., et al. (2020). Synthesis and Biological Activity of Piperine Derivatives as Potential PPAR γ Agonists. Drug Design, Development and Therapy, 14, 2125-2134. [\[Link\]](#)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. pdf.benchchem.com \[pdf.benchchem.com\]](#)
- [2. Chemists develop new synthesis method for producing fluorinated piperidines \[uni-muenster.de\]](#)
- [3. Chemistry and Pharmacology of Fluorinated Drugs Approved by the FDA \(2016–2022\) - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [4. researchgate.net \[researchgate.net\]](#)
- [5. researchgate.net \[researchgate.net\]](#)
- [6. Understanding the Conformational Behavior of Fluorinated Piperidines: The Origin of the Axial-F Preference - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- [7. pubs.acs.org \[pubs.acs.org\]](#)
- [8. pubs.acs.org \[pubs.acs.org\]](#)
- [9. pubs.acs.org \[pubs.acs.org\]](#)
- [10. scientificupdate.com \[scientificupdate.com\]](#)
- [11. Fluorination of 3-\(3-\(piperidin-1-yl\)propyl\)indoles and 3-\(3-\(piperazin-1-yl\)propyl\)indoles gives selective human 5-HT1D receptor ligands with improved pharmacokinetic profiles - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [12. chemrxiv.org \[chemrxiv.org\]](#)
- [13. pubs.acs.org \[pubs.acs.org\]](#)
- [14. Exploring fluorine-substituted piperidines as potential therapeutics for diabetes mellitus and Alzheimer's diseases - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [15. Synthesis, in vitro assay, and molecular modeling of new piperidine derivatives having dual inhibitory potency against acetylcholinesterase and Abeta1-42 aggregation for Alzheimer's disease therapeutics - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [16. Fluorinated pyrrolidines and piperidines incorporating tertiary benzenesulfonamide moieties are selective carbonic anhydrase II inhibitors - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [17. tandfonline.com \[tandfonline.com\]](#)
- [18. Synthesis and Chemoinformatic Analysis of Fluorinated Piperidines as 3D Fragments for Fragment-Based Drug Discovery - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [19. nwmedj.org \[nwmedj.org\]](#)
- To cite this document: BenchChem. [Biological activity of fluorinated piperidines]. BenchChem, [2026]. [Online PDF]. Available at: [\[https://www.benchchem.com/product/b8808386/docs#biological-activity-of-fluorinated-piperidines\]](https://www.benchchem.com/product/b8808386/docs#biological-activity-of-fluorinated-piperidines)

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

[Contact our Ph.D. Support Team for a compatibility check](#)